3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide

• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.3 g/mol
• IUPAC Name: 3-(cyclopropanecarbonylamino)-N-propan-2-ylbenzamide
• InChI: InChI=1S/C14H18N2O2/c1-9(2)15-14(18)11-4-3-5-12(8-11)16-13(17)10-6-7-10/h3-5,8-10H,6-7H2,1-2H3,(H,15,18)(H,16,17)
• InChI Key: DROZZKJDKIEUSZ-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2CC2

Description

3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. It is a benzamide derivative that has been synthesized using various methods and has been found to exhibit promising biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide is not fully understood. However, it is believed to exert its effects by inhibiting the activity of certain enzymes such as COX-2 and LOX, which are involved in the inflammatory response. By inhibiting these enzymes, 3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide reduces the production of inflammatory mediators such as prostaglandins and leukotrienes, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide has been found to exhibit promising biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models of inflammation. It has also been found to have a neuroprotective effect in animal models of Alzheimer's disease and Parkinson's disease. In addition, it has been shown to inhibit the growth of certain cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide in lab experiments is its potent anti-inflammatory and analgesic effects, which make it a useful tool for studying the inflammatory response. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide. One direction is to further investigate its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to explore its mechanism of action in more detail, which may lead to the development of more potent and selective inhibitors of COX-2 and LOX. Additionally, future research may focus on the development of new synthesis methods for this compound, which may improve its yield and purity.

Synthesis Methods

The synthesis of 3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide has been reported using various methods. One of the most common methods involves the reaction of 3-amino-N-isopropylbenzamide with cyclopropylcarbonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform under reflux conditions for several hours. The resulting product is then purified using column chromatography to obtain the desired compound in high yield and purity.

Scientific Research Applications

3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit promising anti-inflammatory, analgesic, and antipyretic effects. It has also been investigated for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In addition, it has been found to be a potent inhibitor of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response.